Cas no 946274-12-0 (4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 946274-12-0
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 6542916
• Update Time: 2025-05-21

4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• 4-Thiazoleacetamide, 2-[(4-methoxybenzoyl)amino]-N-(4-methoxyphenyl)-

• Inchi： 1S/C20H19N3O4S/c1-26-16-7-3-13(4-8-16)19(25)23-20-22-15(12-28-20)11-18(24)21-14-5-9-17(27-2)10-6-14/h3-10,12H,11H2,1-2H3,(H,21,24)(H,22,23,25)
• InChI Key： SMUWRYNLUZBDFO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(OC)C=C2)=O)N=C1NC(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• pka: 7.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide

Comprehensive Overview of 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 946274-12-0)

4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide, with the CAS number 946274-12-0, is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of methoxy groups and a thiazole ring, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

The molecular structure of 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide is characterized by a central thiazole ring substituted with a carbamoylmethyl group and a benzamide moiety. The presence of methoxy groups at both the 4-position of the phenyl ring and the benzamide portion enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological studies. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the demand for 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide has surged due to its relevance in drug discovery and medicinal chemistry. The compound's ability to modulate specific biological pathways has made it a subject of intense research, particularly in the context of cancer treatment and inflammatory disorders. With the rise of personalized medicine and the need for more effective therapeutics, this compound is increasingly being explored for its potential to address unmet medical needs.

The synthesis of 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide involves a series of well-characterized chemical reactions, including amide coupling and thiazole formation. These processes are typically carried out under controlled conditions to ensure high purity and yield. The compound's stability under various pH conditions and its compatibility with common solvents make it a versatile building block for further derivatization. Researchers are also investigating its potential as a fluorescence probe, given its unique photophysical properties.

From a commercial perspective, 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide is available in limited quantities, primarily for research purposes. Its applications span across academic research, pharmaceutical development, and biotechnology. The compound's role in the development of small-molecule drugs is particularly noteworthy, as it aligns with the current trend toward targeted and precision medicine. With advancements in high-throughput screening and computational chemistry, the potential applications of this compound are expected to expand further.

In conclusion, 4-methoxy-N-(4-{(4-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 946274-12-0) represents a valuable tool for researchers exploring new avenues in drug discovery and therapeutic development. Its unique structural attributes and biological relevance position it as a compound of significant interest in the scientific community. As research continues to uncover its full potential, this molecule is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.